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Compound of Interest

Compound Name: 2-Chlorobenzenesulfonic acid

Cat. No.: B2807420 Get Quote

Introduction

2-Chlorobenzenesulfonic acid is an organosulfur compound that, while not a mainstream

reagent in polymer synthesis, holds potential in several niche areas of polymer chemistry. Its

chemical structure, featuring a sulfonic acid group and a chlorine atom on a benzene ring,

allows for its consideration in applications such as the synthesis of specialized monomers, the

functionalization of existing polymers, and as a doping agent for conductive polymers. This

document provides an overview of these potential applications, drawing from related

chemistries and patented processes. Direct, detailed experimental protocols for the use of 2-
chlorobenzenesulfonic acid are not widely available in published literature, reflecting its

specialized nature.

Precursor for Monomer Synthesis
One of the most concrete, albeit indirect, applications of 2-chlorobenzenesulfonic acid in

polymer chemistry is its use as a precursor for the synthesis of other monomers. Specifically, it

can be converted to its isomer, 4-chlorobenzenesulfonic acid. This isomer is a key intermediate

in the production of 4,4′-dichlorodiphenyl sulfone, a monomer used in the synthesis of high-

performance polyarylene ether sulfones.

Logical Relationship: From 2-Chlorobenzenesulfonic Acid to Polymer
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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